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These application notes provide detailed protocols for various cell-based assays to monitor the
activity of Receptor-Interacting Protein Kinase 2 (RIPK2). RIPK2 is a crucial serine/threonine
kinase that functions as a key signaling node downstream of the intracellular pattern
recognition receptors NOD1 and NOD2.[1][2][3] Activation of the NOD1/2-RIPK2 signhaling
pathway triggers innate immune responses through the activation of NF-kB and MAPK
pathways, leading to the production of pro-inflammatory cytokines.[1][2][3][4] Dysregulation of
this pathway is implicated in various inflammatory diseases, making RIPK2 an attractive
therapeutic target.[2][5]

This document outlines several distinct methods for quantifying RIPK2 activity in a cellular
context, each with its own advantages and applications. These assays are invaluable tools for
screening and characterizing small molecule inhibitors of RIPK2 for drug discovery and for
studying the fundamental biology of NOD1/2 signaling.

l. RIPK2 Signaling Pathway

The canonical signaling pathway initiated by NOD1 or NOD2 activation involves the recruitment
of RIPK2 via CARD-CARD domain interactions. This proximity induces RIPK2
autophosphorylation and subsequent polyubiquitination, primarily with K63-linked ubiquitin
chains, by E3 ligases such as XIAP, clAP1/2, and TRAF6.[3] Ubiquitinated RIPK2 then serves
as a scaffold to recruit downstream components, including the TAK1-TAB complex and the IKK
complex, leading to the activation of MAPK and NF-kB signaling pathways, respectively.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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